Cas no 946298-09-5 (ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate
• CAS No: 946298-09-5
• MF: C₂₁H₂₅N₇O₂
• MW: 407.468903303146
• CID: 5820062
• PubChem ID: 16910971
• Update Time: 2025-07-18

ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[4-(2,5-dimethylanilino)pteridin-2-yl]piperazine-1-carboxylate
• ethyl 4-{4-[(2,5-dimethylphenyl)amino]pteridin-2-yl}piperazinecarboxylate
• CCG-328568
• ethyl 4-(4-((2,5-dimethylphenyl)amino)pteridin-2-yl)piperazine-1-carboxylate
• F2359-0458
• ETHYL 4-{4-[(2,5-DIMETHYLPHENYL)AMINO]PTERIDIN-2-YL}PIPERAZINE-1-CARBOXYLATE
• 946298-09-5
• AKOS002329887
• ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate

• Inchi： 1S/C21H25N7O2/c1-4-30-21(29)28-11-9-27(10-12-28)20-25-18-17(22-7-8-23-18)19(26-20)24-16-13-14(2)5-6-15(16)3/h5-8,13H,4,9-12H2,1-3H3,(H,23,24,25,26)
• InChI Key： VLZLSOSDBNKMDE-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C2=NC(NC3=CC(C)=CC=C3C)=C3C(=N2)N=CC=N3)CC1

Computed Properties

• Exact Mass: 407.20697307g/mol
• Monoisotopic Mass: 407.20697307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.4Ų

Additional information on ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate

Introduction to Ethyl 4-{4-(2,5-Dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate (CAS No. 946298-09-5)

Ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate (CAS No. 946298-09-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pteridines, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The molecular structure of ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate consists of a pteridine core linked to a piperazine moiety and an ethyl ester group. The presence of the 2,5-dimethylphenyl substituent on the pteridine ring adds to its complexity and contributes to its biological activity. The pteridine scaffold is well-known for its ability to interact with various biological targets, making it a versatile platform for drug design.

Recent studies have highlighted the potential of pteridines as inhibitors of dihydrofolate reductase (DHFR), an enzyme involved in the synthesis of nucleic acids and proteins. Inhibition of DHFR can lead to the disruption of cellular processes, making it a valuable target for anticancer and antiparasitic therapies. Ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate has shown promising activity as a DHFR inhibitor in preliminary studies, suggesting its potential as a lead compound for further optimization.

The pharmacological profile of ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate has been evaluated in various in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant cytotoxicity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are key processes in cancer therapy.

In addition to its anticancer properties, ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate has also shown potential as an antiparasitic agent. Studies have reported its efficacy against protozoan parasites such as Plasmodium falciparum, the causative agent of malaria. The ability to target multiple biological pathways makes this compound an attractive candidate for the development of broad-spectrum therapeutic agents.

The synthesis of ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate involves several steps, including the formation of the pteridine core and subsequent functionalization with the piperazine and ethyl ester groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale studies and potential clinical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate is still in the preclinical stage, early results are encouraging. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings support its potential for further development as a therapeutic agent.

The future prospects for ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore its use in combination therapies with other drugs to improve treatment outcomes.

In conclusion, ethyl 4-{4-(2,5-dimethylphenyl)aminopteridin-2-yl}piperazine-1-carboxylate (CAS No. 946298-09-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in various disease areas.